Cas no 89831-40-3 (3,4-Dimethyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3,4-Dimethyl-1H-pyrazole-5-carboxylic acid
• CAS No: 89831-40-3
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD15143212
• CID: 1027592
• Update Time: 2025-06-07

3,4-Dimethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-1H-pyrazole-5-carboxylic acid
• 4,5-dimethyl-1H-pyrazole-3-carboxylic acid
• 3,4-dimethylpyrazole-5-carboxylic acid
• 4,5-dimethyl-2H-pyrazole-3-carboxylic acid
• URZZLPLGTZFNST-UHFFFAOYSA-N
• SBB083467
• 4,5-Dimethylpyrazole-3-carboxylic acid
• SY031874
• AB0027429
• W9260
• ST24028192
• BB 025805
• 4,5-Dimethyl-1H-pyrazole-3-carboxylic acid (ACI)
• Pyrazole-3(or 5)-carboxylic acid, 4,5(or 3,4)-dimethyl- (7CI)

• MDL： MFCD15143212
• Inchi： 1S/C6H8N2O2/c1-3-4(2)7-8-5(3)6(9)10/h1-2H3,(H,7,8)(H,9,10)
• InChI Key： URZZLPLGTZFNST-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=C(C)NN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.321
• Melting Point: 276-277 ºC

3,4-Dimethyl-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C(BD178444)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3,4-Dimethyl-1H-pyrazole-5-carboxylic acid

Introduction to 3,4-Dimethyl-1H-pyrazole-5-carboxylic acid (CAS No. 89831-40-3)

3,4-Dimethyl-1H-pyrazole-5-carboxylic acid, identified by the Chemical Abstracts Service registry number 89831-40-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic acid belongs to the pyrazole family, a class of molecules known for their diverse biological activities and synthetic utility. The structural features of 3,4-Dimethyl-1H-pyrazole-5-carboxylic acid, characterized by two methyl groups at the 3 and 4 positions and a carboxylic acid functional group at the 5 position, make it a versatile intermediate in the synthesis of various pharmacologically active agents.

The compound's unique structural framework has garnered attention in recent years due to its potential applications in medicinal chemistry. Pyrazole derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the carboxylic acid moiety enhances its reactivity, allowing for further functionalization and integration into more complex molecular architectures. This adaptability has positioned 3,4-Dimethyl-1H-pyrazole-5-carboxylic acid as a valuable building block in drug discovery initiatives.

Recent advancements in synthetic methodologies have improved the accessibility of 3,4-Dimethyl-1H-pyrazole-5-carboxylic acid, enabling researchers to explore its applications more efficiently. For instance, catalytic hydrogenation and oxidation techniques have been optimized to produce high-purity samples of this compound. These improvements align with the broader trend in chemical synthesis towards greener and more sustainable practices, reducing waste and energy consumption.

In the context of pharmaceutical research, 3,4-Dimethyl-1H-pyrazole-5-carboxylic acid has been investigated for its role in developing novel therapeutic agents. Its structural motif is found in several FDA-approved drugs, underscoring its importance in medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, given the prevalence of pyrazole derivatives in this therapeutic class. The carboxylic acid group provides a site for covalent bond formation with other pharmacophores, facilitating the design of targeted inhibitors.

One notable area of research involves the use of 3,4-Dimethyl-1H-pyrazole-5-carboxylic acid in the development of metal chelating agents. Metallo-drugs have shown promise in treating various diseases, including cancer and neurodegenerative disorders. The pyrazole ring can coordinate with transition metals such as ruthenium and platinum, forming complexes with enhanced biological activity. Studies have demonstrated that these metal-pyrazole complexes exhibit potent cytotoxic effects against cancer cell lines while maintaining lower toxicity towards healthy cells.

The compound's versatility extends to its application in material science. Pyrazole derivatives are used as ligands in catalysis and as precursors for organic electronic materials. The rigid aromatic core of 3,4-Dimethyl-1H-pyrazole-5-carboxylic acid contributes to its stability and reactivity under various conditions. This has led to its incorporation into polymers and coatings that exhibit improved mechanical strength and chemical resistance.

From a computational chemistry perspective, 3,4-Dimethyl-1H-pyrazole-5-carboxylic acid has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with biological targets at an atomic level. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound binds to enzymes and receptors. This information is crucial for rational drug design, allowing researchers to optimize lead compounds before proceeding to experimental validation.

The synthesis of 3,4-Dimethyl-1H-pyrazole-5-carboxylic acid involves multi-step reactions that require precise control over reaction conditions. Recent innovations in flow chemistry have enabled continuous production processes for this compound, improving yield and purity while minimizing solvent usage. Such advancements reflect the industry's commitment to sustainable manufacturing practices.

In conclusion,3,4-Dimethyl-1H-pyrazole-5-carboxylic acid (CAS No. 89831-40-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural features make it an invaluable intermediate in pharmaceutical synthesis, while its potential applications in material science and catalysis further highlight its importance. As research continues to uncover new uses for this molecule,3,4-Dimethyl-1H-pyrazole-5-carboxylic acid is poised to remain at the forefront of scientific innovation.